Cas no 123040-79-9 (6-chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid)

• Product Name: 6-chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
• CAS No: 123040-79-9
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• MDL: MFCD09031399
• CID: 63654
• PubChem ID: 14771562
• Update Time: 2025-05-25

6-chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid
• 6-Chloro-3,4-dihydro-4-methyl-3-oxy-2H-1,4-benzoxazine-8-carboxylic acid
• 6-chloro-4-methyl-3-oxo-1,4-benzoxazine-8-carboxylic acid
• 2H-1,4-Benzoxazine-8-carboxylicacid,6-chloro-3,4-dihydro-4-methyl-3-oxo
• 6-Chloro-3,4-dihydro-4-methyl-3-oxo-2H-1,4-benzoxanine-8-carboxylic acid
• 6-chloro-3,4-dihydro-4-methyl-3-oxo-2H-1,4-benzoxazine-8-carboxylic acid
• 6chloro3,4dihydro4methyl3oxo2h1,4benzoxanine8carboxylicacid
• 6CHLORO3,4DIHYDRO4METHYL3OXO2H1,4BENZOXAZINE8CARBOXYLICACID
• 2H1,4BENZOXANINE8CARBOXYLICACID6CHLORO3,4DIHYDRO4METHYL3OXO
• 6Chloro3,4dihydro4methyl3oxo2h1,4benzoxazine8aarboxylicacid
• Azasetron InterMediate
• 6-Chloro-3,4-dihydro-4-methyl-
• 2H-1,4-BENZOXANINE-8-CARBOXYLICACID-6-CHLORO-3,4-DIHYD
• 6-Chloro-3,4-dihydro-4-methyl-3-oxo-2h-1,4-benzoxazine-8-aarboxylicacid
• 2H-1,4-BENZOXANINE-8-CARBOXYLICACID-6-CHLORO-3,4-DIHYDRO-4-METHYL-3-OXO-
• 6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
• 2H-1,4-Benzoxazine-8-carboxylicacid, 6-chloro-3,4-dihydro-4-methyl-3-oxo-
• ZTIKBJABRWRXFK-UHFFFAOYSA-N
• Jsp0
• MFCD09031399
• A890859
• 2H-1,4-Benzoxazine-8-carboxylic acid, 6-chloro-3,4-dihydro-4-methyl-3-oxo-
• AS-15122
• CS-0151129
• 123040-79-9
• FT-0702978
• SCHEMBL7288619
• 6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylicacid
• AC-7759
• F21491
• DTXSID90563851
• BCP13858
• AKOS015914530
• DB-359419
• 6-CHLORO-4-METHYL-3-OXO-2H-1,4-BENZOXAZINE-8-CARBOXYLIC ACID
• 6-chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid

• MDL： MFCD09031399
• Inchi： 1S/C10H8ClNO4/c1-12-7-3-5(11)2-6(10(14)15)9(7)16-4-8(12)13/h2-3H,4H2,1H3,(H,14,15)
• InChI Key： ZTIKBJABRWRXFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C2=C(C=1)N(C)C(CO2)=O

Computed Properties

• Exact Mass: 241.01400
• Monoisotopic Mass: 241.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.516
• Melting Point: 241-243 ºC
• Boiling Point: 556°C at 760 mmHg
• Flash Point: 290.0±30.1 °C
• Refractive Index: 1.615
• PSA: 66.84000
• LogP: 1.45840
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

6-chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid

6-Chloro-4-Methyl-3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-8-Carboxylic Acid: A Comprehensive Overview

6-Chloro-4-Methyl-3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-8-Carboxylic Acid, commonly referenced by its CAS number CAS 123040-79-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a six-membered ring containing oxygen and nitrogen atoms. The presence of the chlorine and methyl substituents at specific positions on the benzene ring imparts unique chemical and biological properties to this molecule.

The structure of 6-Chloro-4-Methyl-substituted benzoxazine derivative is characterized by a fused bicyclic system, where the benzene ring is connected to an oxazine ring. The oxazine ring contains an oxygen atom at position 1 and a nitrogen atom at position 4. The 3-Oxo group introduces a ketone functionality within the oxazine ring, while the 8-Carboxylic Acid group provides an acidic functional group at the terminal position of the molecule. These structural features contribute to the compound's ability to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and nucleic acids. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, preliminary in vitro studies suggest that this compound may exhibit antimicrobial activity against certain bacterial strains.

The synthesis of CAS 123040-based compounds involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the condensation of aromatic aldehydes with amino acids or their derivatives under alkaline conditions. This method facilitates the formation of the heterocyclic oxazine ring system. Subsequent functionalization steps introduce substituents such as chlorine and methyl groups at specific positions on the benzene ring.

In terms of applications, this compound has shown promise in several therapeutic areas. For example, its anti-inflammatory properties make it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, ongoing research is exploring its role in modulating cellular signaling pathways involved in cancer progression. The presence of a carboxylic acid group allows for further chemical modifications, enabling researchers to develop derivatives with enhanced bioavailability and efficacy.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure of this compound. These tools provide detailed insights into its molecular composition and stereochemistry, which are critical for understanding its pharmacokinetic properties.

In conclusion, 6-Chloro-substituted benzoxazine derivatives represent a valuable class of compounds with diverse applications in drug discovery and development. Their unique chemical structure and biological activity make them an area of active research interest. As advancements in synthetic chemistry continue to evolve, it is anticipated that these compounds will play an increasingly important role in addressing unmet medical needs.